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Compound of Interest

Compound Name: ZK824190 hydrochloride

Cat. No.: B15576425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the preparation, storage,

and handling of ZK824190 hydrochloride solutions. ZK824190 hydrochloride is a selective

inhibitor of the urokinase-type plasminogen activator (uPA), a serine protease implicated in

cancer cell invasion and metastasis.

Product Information
Characteristic Description

IUPAC Name

(2R)-2-[[4-[[3-

[(aminomethyl)phenyl]methoxy]-3,5-

difluorophenyl]oxy]propanoic acid;hydrochloride

Molecular Formula C₂₃H₂₁F₂N₂O₅·HCl

Molecular Weight 498.9 g/mol

Mechanism of Action
Selective inhibitor of urokinase-type

plasminogen activator (uPA).

Primary Applications
Preclinical research in oncology, particularly in

studies of tumor invasion and metastasis.
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The hydrochloride salt form of ZK824190 generally exhibits better aqueous solubility and

stability compared to its free base form. However, specific quantitative solubility data in

common laboratory solvents is not widely published. The following protocols are based on

general practices for similar compounds and should be optimized by the end-user.

Preparation of Stock Solutions
It is recommended to prepare a concentrated stock solution in an organic solvent, which can

then be diluted into aqueous buffers or cell culture media for working solutions.

Table 1: Recommended Solvents for Stock Solution Preparation

Solvent Concentration Notes

Dimethyl sulfoxide (DMSO) ≥ 2.08 mg/mL

Based on in vivo formulation

data. Sonication may be

required to fully dissolve the

compound.

Protocol for Preparing a 10 mM DMSO Stock Solution:

Weigh the desired amount of ZK824190 hydrochloride powder in a sterile microcentrifuge

tube.

Add the appropriate volume of high-purity DMSO to achieve a 10 mM concentration. For

example, to prepare 1 mL of a 10 mM stock solution, add 4.99 mg of ZK824190
hydrochloride to 1 mL of DMSO.

Vortex the solution for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution in a water bath for 5-10 minutes to ensure complete

dissolution.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.
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For In Vitro Assays:

Working solutions for in vitro enzymatic assays are typically prepared by diluting the DMSO

stock solution into an appropriate aqueous assay buffer.

Protocol for Preparing a 1 µM Working Solution in Assay Buffer:

Thaw a single-use aliquot of the 10 mM ZK824190 hydrochloride DMSO stock solution.

Perform a serial dilution of the stock solution in the desired assay buffer (e.g., Tris-HCl or

PBS). To minimize the final concentration of DMSO, a multi-step dilution is recommended.

For a final concentration of 1 µM, dilute the 10 mM stock solution 1:10,000 in the assay

buffer. Ensure the final DMSO concentration is compatible with the assay (typically ≤ 0.1%).

For Cell Culture Experiments:

Working solutions for cell-based assays are prepared by diluting the DMSO stock solution

directly into the cell culture medium.

Protocol for Preparing a 10 µM Working Solution in Cell Culture Medium:

Thaw a single-use aliquot of the 10 mM ZK824190 hydrochloride DMSO stock solution.

Dilute the stock solution 1:1000 directly into the pre-warmed cell culture medium. For

example, add 1 µL of the 10 mM stock solution to 1 mL of cell culture medium.

Gently mix the medium by pipetting up and down.

The final DMSO concentration in this example would be 0.1%. It is crucial to run a vehicle

control (medium with the same concentration of DMSO) in parallel.

Storage and Stability
Proper storage is critical to maintain the integrity and activity of ZK824190 hydrochloride.

Table 2: Recommended Storage Conditions
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Form
Storage

Temperature
Duration Notes

Solid Powder -20°C or -80°C

Refer to

manufacturer's

specifications

Store in a dry, dark

place.

Stock Solution (in

DMSO)
-80°C Up to 6 months

Protect from light.

Avoid repeated

freeze-thaw cycles.

-20°C Up to 1 month Protect from light.

Working Solutions

(Aqueous)
2-8°C

Prepare fresh for each

experiment

Aqueous solutions are

less stable and should

be used immediately.

Note: Specific stability data for ZK824190 hydrochloride in various solutions (e.g., at different

pH values and temperatures) is not publicly available. It is strongly recommended that

researchers perform their own stability assessments for their specific experimental conditions.

Experimental Protocols
In Vivo Solution Preparation Workflow
The following workflow outlines the preparation of a ZK824190 hydrochloride formulation for

in vivo studies, based on a reported protocol.

Stock Solution Preparation Working Solution Preparation (for 1 mL)

Prepare ≥ 20.8 mg/mL stock solution in DMSO Add 100 µL of DMSO stock to 400 µL PEG300 Mix evenly Add 50 µL Tween-80 Mix evenly Add 450 µL Saline Final Solution (≥ 2.08 mg/mL)

Click to download full resolution via product page

Caption: Workflow for in vivo formulation of ZK824190 hydrochloride.
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Urokinase-Type Plasminogen Activator (uPA) Signaling
Pathway
ZK824190 hydrochloride exerts its effects by inhibiting uPA, which is a central node in a

signaling cascade that promotes cell migration and invasion.
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Caption: uPA signaling pathway and the inhibitory action of ZK824190 HCl.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15576425?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves.

Handling: Handle the solid compound and solutions in a well-ventilated area, preferably in a

chemical fume hood. Avoid generating dust.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Disclaimer: This information is intended for research use only and is not for human or

veterinary use. The protocols and guidelines provided are for informational purposes and

should be adapted and validated by the end-user for their specific applications. Always refer to

the manufacturer's safety data sheet (SDS) for complete safety information. to the

manufacturer's safety data sheet (SDS) for complete safety information.

To cite this document: BenchChem. [ZK824190 Hydrochloride: Comprehensive Application
Notes for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576425#zk824190-hydrochloride-solution-
preparation-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

